N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C14H14N2O5S/c1-18-9-5-8-12(6-10(9)19-2)22-14(15-8)16-13(17)11-7-20-3-4-21-11/h5-7H,3-4H2,1-2H3,(H,15,16,17)
• InChI Key: GKKJTEAMUHGKTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=COCCO3)OC
• Molecular Formula: C14H14N2O5S
• Molecular Weight: 322.34 g/mol

Description

The compound is a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazoles are known for their wide range of biological activities and are part of many pharmacologically active compounds.

Molecular Structure Analysis

The compound contains a benzothiazole ring, which consists of a benzene ring fused to a thiazole. Thiazole is a five-membered ring containing one sulfur atom and one nitrogen atom. The presence of these heteroatoms can significantly influence the compound’s chemical properties.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions, including nucleophilic substitution and oxidation reactions. The exact reactions would depend on the specific substituents present in the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Benzothiazole derivatives generally have good stability and can form stable compounds with various substituents.

Scientific Research Applications

Antimicrobial Activity

• Thiazole derivatives, including compounds like this one, have demonstrated antimicrobial properties. They can inhibit the growth of bacteria, fungi, and other microorganisms. .

Anticancer Potential

• Some thiazole-based compounds exhibit promising anticancer activity. While specific studies on this compound are limited, the broader class of thiazoles has been investigated for their effects on tumor cell lines. .

Anti-Inflammatory Properties

• Thiazoles have been associated with anti-inflammatory effects. .

Antioxidant Capacity

• Thiazoles often possess antioxidant properties, which can help protect cells from oxidative stress. .

Urease Inhibition

• Urease inhibitors are of interest for treating ulcers and infections caused by urease-producing bacteria. .

Industrial Applications

• Thiazoles find use in industrial processes, such as rubber vulcanization, liquid crystals, and catalysts. .

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For instance, some benzothiazole derivatives have been found to inhibit certain enzymes, which can lead to anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activities. Some benzothiazole derivatives have been found to have low toxicity and good tolerability.

Future Directions

Given the wide range of biological activities associated with benzothiazole derivatives, this compound could be a potential candidate for further study in drug discovery and development.